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Compound of Interest

Compound Name: Metaescaline hydrochloride

Cat. No.: B593677 Get Quote

For researchers, scientists, and drug development professionals.

These application notes provide detailed procedures for the proper storage, handling, and use

of Metaescaline hydrochloride in a laboratory setting. The information is intended to ensure

the integrity of the compound and the safety of laboratory personnel.

Compound Information
Metaescaline hydrochloride is a psychedelic phenethylamine and an analog of mescaline.[1]

It is essential to handle this compound with appropriate safety measures due to its

psychoactive properties.
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Property Value Source / Notes

Compound Name Metaescaline hydrochloride

Synonyms

3-ethoxy-4,5-dimethoxy-

benzeneethanamine,

monohydrochloride; 3,4-

Dimethoxy-5-

ethoxyphenethylamine

[2][3]

CAS Number 90132-32-4 [2][3][4]

Molecular Formula C₁₂H₁₉NO₃ • HCl [2][5]

Molecular Weight 261.7 g/mol [2][5]

Purity ≥98% [3][5]

Appearance A crystalline solid [2][5]

Solubility
DMSO: 1 mg/mLPBS (pH 7.2):

5 mg/mL
[2]

Storage (Solid) -20°C [2][5]

Stability (Solid)
≥ 5 years (when stored at

-20°C)
[2]

Safety and Handling Precautions
Metaescaline hydrochloride is a potent psychoactive compound and should be handled with

care in a controlled laboratory environment.

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-

resistant gloves at all times.[6][7]

Ventilation: Handle the solid compound and concentrated solutions in a certified chemical

fume hood to avoid inhalation of dust or aerosols.[7]

Contamination: Prevent contact with skin and eyes. In case of accidental contact, rinse the

affected area thoroughly with water.[7]
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Ingestion and Inhalation: Avoid ingestion and inhalation. Metaescaline hydrochloride is

expected to be harmful if swallowed.[6]

Disposal: Dispose of waste according to local, state, and federal regulations for chemical

waste. Do not discharge into drains or the environment.[7]

Emergency Procedures:

Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Seek medical attention if

irritation persists.[7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open. Seek

immediate medical attention.[7]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.[7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Call a poison control center or doctor

immediately for treatment advice.[7]

Storage Procedures
Proper storage is critical to maintain the stability and integrity of Metaescaline hydrochloride.

Solid Compound: Store the crystalline solid in a tightly sealed container at -20°C.[2][5] When

stored under these conditions, the compound is stable for at least five years.[2] Before

opening, allow the container to equilibrate to room temperature to prevent condensation.

Stock Solutions: It is recommended to prepare concentrated stock solutions and store them

in small, single-use aliquots at -20°C or -80°C to minimize freeze-thaw cycles. Protect

solutions from light. While specific stability data for solutions is not available, this practice will

maximize their shelf-life.
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Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Metaescaline
hydrochloride in DMSO.

Materials:

Metaescaline hydrochloride (MW: 261.7 g/mol )

Anhydrous DMSO

Analytical balance

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Procedure:

Calculation of Mass: To prepare 1 mL of a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) * Volume (L) * MW ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 261.7 g/mol * 1000 mg/g = 2.617 mg

Weighing the Compound: In a chemical fume hood, carefully weigh out 2.62 mg of

Metaescaline hydrochloride on an analytical balance and transfer it to a sterile

microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous DMSO to the tube containing the compound.

Mixing: Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. A brief sonication may be used to aid dissolution if necessary.
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20

µL) in sterile, light-protecting microcentrifuge tubes. Clearly label each aliquot with the

compound name, concentration, solvent, and date of preparation. Store the aliquots at -20°C

or -80°C.
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Workflow for preparing a stock solution.
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Preparation of Working Solutions in Aqueous Buffer
For most cell-based assays, a high concentration of DMSO can be toxic. Therefore, the DMSO

stock solution should be diluted into an appropriate aqueous buffer (e.g., PBS or cell culture

medium) to prepare the final working solutions.

Procedure:

Thaw a single aliquot of the 10 mM Metaescaline hydrochloride stock solution in DMSO.

Perform serial dilutions of the stock solution in the desired aqueous buffer to achieve the final

target concentrations.

Ensure the final concentration of DMSO in the working solution is low (typically ≤ 0.1%) to

avoid solvent-induced artifacts in the experiment.

Use the freshly prepared working solutions immediately. Do not store aqueous solutions for

extended periods.

Putative Mechanism of Action and Signaling
Pathway
Metaescaline is a substituted phenethylamine, a class of compounds known for their

psychoactive effects.[2] Like its structural analog mescaline, Metaescaline is believed to exert

its primary effects through interaction with serotonin receptors, acting as a non-selective

serotonin receptor agonist.[4][7] The hallucinogenic properties of similar compounds are

primarily mediated by the activation of the serotonin 2A receptor (5-HT₂A), a G protein-coupled

receptor (GPCR).[8]

Activation of the 5-HT₂A receptor by an agonist like Metaescaline is thought to initiate a

signaling cascade through the Gq/G₁₁ protein pathway. This leads to the activation of

phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂)

into inositol trisphosphate (IP₃) and diacylglycerol (DAG). These second messengers then

propagate the signal, with IP₃ stimulating the release of intracellular calcium (Ca²⁺) and DAG

activating protein kinase C (PKC).
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Putative 5-HT₂A receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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